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Compound of Interest

Compound Name: NBD-C12-HPC

Cat. No.: B1148107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation and

storage of stock solutions of the fluorescent lipid probe NBD-C12-HPC (2-(12-(7-nitrobenz-2-

oxa-1,3-diazol-4-yl)amino)dodecanoyl-1-hexadecanoyl-sn-glycero-3-phosphocholine).

Adherence to these guidelines is crucial for ensuring the integrity, stability, and optimal

performance of the probe in various experimental applications.

Introduction to NBD-C12-HPC
NBD-C12-HPC is a fluorescently labeled phospholipid widely used in cell biology and

biophysics to study the dynamics of lipid bilayers, membrane fluidity, and intracellular lipid

trafficking.[1] The NBD (nitrobenzoxadiazole) fluorophore is attached to the end of the C12 acyl

chain, making it a valuable tool for fluorescence microscopy and other fluorescence-based

assays.[1] Proper handling and preparation of this reagent are paramount for obtaining

reproducible and reliable experimental results.

Properties and Storage of Solid NBD-C12-HPC
Understanding the fundamental properties of solid NBD-C12-HPC is the first step toward its

effective use.
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Property Recommendation

Appearance Typically a solid powder.

Storage Temperature Store at -20°C or lower upon receipt.

Light Sensitivity
NBD-labeled compounds are light-sensitive;

store in a light-protected container.

Hygroscopicity
May be hygroscopic; store in a desiccated

environment.

Stability
When stored correctly, the solid form is stable

for at least one year.

Preparing NBD-C12-HPC Stock Solutions
The choice of solvent is critical for the complete dissolution and stability of NBD-C12-HPC.

Recommended Solvents and Concentrations
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Solvent
Typical Stock
Concentration

Notes

Chloroform 1-5 mg/mL

A common solvent for lipids.

Ensure it is of high purity and

free of oxidizing impurities.

May require mixing with

methanol for complete

dissolution of some lipids.[2]

Methanol 0.5-1 mM

A polar organic solvent

suitable for many NBD-labeled

lipids.[3] Sonication may be

required to achieve full

dissolution.

Ethanol 1-10 mg/mL
Another suitable polar organic

solvent.

Dimethyl Sulfoxide (DMSO) 1-10 mM

A versatile solvent for many

organic compounds. Ensure it

is anhydrous, as water can

affect the stability of the

compound.

Protocol for Reconstitution of NBD-C12-HPC
This protocol outlines the steps for preparing a 1 mg/mL stock solution in chloroform.

Materials:

NBD-C12-HPC solid powder

High-purity chloroform

Amber glass vial with a PTFE-lined cap

Pipettes and tips
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Vortex mixer

Procedure:

Allow the vial of NBD-C12-HPC to equilibrate to room temperature before opening to prevent

condensation.

Weigh the desired amount of NBD-C12-HPC powder in a suitable container or use the entire

contents of a pre-weighed vial.

Add the appropriate volume of chloroform to achieve a final concentration of 1 mg/mL.

Cap the vial tightly and vortex thoroughly until the solid is completely dissolved. The solution

should be clear.

If complete dissolution is not achieved, brief sonication in a water bath can be applied.

For long-term storage, aliquot the stock solution into smaller volumes in amber vials to

minimize freeze-thaw cycles.
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Stock Solution Preparation Workflow

Equilibrate NBD-C12-HPC to Room Temperature

Weigh Solid Powder

Add Chloroform (to 1 mg/mL)

Vortex to Dissolve

Optional: Sonicate if Needed

Aliquot into Light-Protected Vials

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for NBD-C12-HPC Stock Solution Preparation.

Storage and Stability of Stock Solutions
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Proper storage of NBD-C12-HPC stock solutions is crucial to prevent degradation of the

fluorophore and the lipid.

Parameter Condition

Storage Temperature Store stock solutions at -20°C or -80°C.[4]

Light Protection
Always store in amber vials or vials wrapped in

aluminum foil to protect from light.

Freeze-Thaw Cycles

Minimize freeze-thaw cycles by preparing

single-use aliquots. Repeated temperature

fluctuations can lead to degradation.

Stability

When stored at -80°C and protected from light,

stock solutions can be stable for up to 6 months.

[4] For storage at -20°C, stability is typically

maintained for up to 1 month.[4] It is

recommended to check for any signs of

degradation before use.

Application Protocol: Labeling Liposomes with
NBD-C12-HPC
This protocol provides a general procedure for incorporating NBD-C12-HPC into large

unilamellar vesicles (LUVs).

Materials:

Primary lipid (e.g., DOPC) stock solution in chloroform

NBD-C12-HPC stock solution in chloroform (1 mg/mL)

Glass test tube

Rotary evaporator or a stream of nitrogen gas

Hydration buffer (e.g., PBS)
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Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

In a glass test tube, combine the primary lipid and the NBD-C12-HPC stock solutions. The

molar ratio of fluorescent probe to lipid should be optimized for the specific application, but a

starting point is typically 1:100 to 1:500 (probe:lipid).

Create a thin lipid film by evaporating the solvent using a rotary evaporator or a gentle

stream of nitrogen gas.

Further dry the lipid film under vacuum for at least 1 hour to remove any residual solvent.

Hydrate the lipid film with the desired buffer by vortexing, resulting in the formation of

multilamellar vesicles (MLVs).

To form LUVs, subject the MLV suspension to several freeze-thaw cycles.

Extrude the suspension through a polycarbonate membrane of the desired pore size (e.g.,

100 nm) multiple times to obtain a homogenous population of LUVs.

Liposome Labeling Workflow

Mix Lipid and
NBD-C12-HPC Solutions

Evaporate Solvent to
Create Thin Film

Hydrate Film with Buffer
to Form MLVs Freeze-Thaw Cycles Extrude through Membrane

to Form LUVs

Click to download full resolution via product page

Caption: Experimental Workflow for Labeling Liposomes.

Conclusion
The integrity of experimental data generated using NBD-C12-HPC is highly dependent on the

proper preparation and storage of the stock solutions. By following these detailed protocols and

application notes, researchers, scientists, and drug development professionals can ensure the

reliability and reproducibility of their results. It is always recommended to consult the
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manufacturer's specific product information sheet for any additional details or

recommendations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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